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Compound of Interest

4-Amino-3-nitrophenylboronic acid
Compound Name: ,
pinacol ester

Cat. No.: B1284282

4-Amino-3-nitrophenylboronic Acid Pinacol
Ester: A Technical Overview

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug
development on the chemical properties and synthesis of 4-Amino-3-nitrophenylboronic acid
pinacol ester. Despite a comprehensive literature review, a specific seminal publication
detailing the initial discovery and first synthesis of this compound could not be identified.
However, this document compiles available data from commercial sources and analogous
synthetic procedures to provide a foundational understanding of this important chemical entity.

Physicochemical Properties

4-Amino-3-nitrophenylboronic acid pinacol ester, also known by its synonym 2-Nitro-4-
(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, is a solid organic compound.[1] Its key
guantitative properties are summarized in the table below for easy reference.
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Property Value Reference
CAS Number 833486-94-5 [1][21[3]
Molecular Formula C12H17BN204 [1][2]
Molecular Weight 264.09 g/mol [11[2]
Melting Point 157.1-172.4 °C [1]

Form Solid [1]

Assay 97% [1]

Synthesis and Methodologies

While the first synthesis of 4-Amino-3-nitrophenylboronic acid pinacol ester is not explicitly
documented in the available literature, its structure suggests that its synthesis would follow
established methodologies for the preparation of substituted phenylboronic acid pinacol esters.
Generally, these syntheses involve the formation of a carbon-boron bond at a specific position
on the aromatic ring, often followed by functional group manipulations.

Based on the synthesis of analogous compounds, a plausible synthetic route could be
conceptualized. The logical workflow for such a synthesis is depicted in the diagram below.

Starting Material Key Transformation Steps Final Product
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Nitration »| Borylation 4-Amino-3-nitrophenylboronic acid

pinacol ester

Introduction of Nitro Group

Substituted Aniline Derivative
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Caption: A generalized workflow for the synthesis of the target compound.

Experimental Protocols for Analogous Compounds

To provide practical insight, the following are detailed experimental protocols for the synthesis
of structurally related compounds, which could be adapted for the synthesis of 4-Amino-3-
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nitrophenylboronic acid pinacol ester.

1. Synthesis of 4-Aminophenylboronic acid pinacol ester via Palladium-Catalyzed Cross-
Coupling:

This method involves the reaction of 4-bromoaniline with bis(pinacolato)diboron in the
presence of a palladium catalyst.

o Reaction Setup: To a solution of 4-bromoaniline (1.0g, 5.8mmol) and bis(pinacolato)diboron
(1.78g, 7.0mmol) in dioxane (15.0mL), potassium acetate (1.71g, 17.4mmol) is added under
stirring.

 Inert Atmosphere: The reaction mixture is deaerated with nitrogen for 30 minutes.
o Catalyst Addition: PdCIz(dppf) (0.21g, 0.3mmol) is added to the mixture.
o Reaction Conditions: The reaction is stirred at 100°C for 6 hours.

o Work-up and Purification: After completion, dioxane is removed, and the residue is quenched
with water. The product is extracted with ethyl acetate, and the organic layer is concentrated.
The crude product is purified by column chromatography.[4]

2. Synthesis of 4-Nitrophenylboronic acid pinacol ester:
This procedure outlines a general method starting from 4-nitroaniline.

o Diazotization: A solution of 4-nitroaniline (0.5 mmol) in methanol and hydrochloric acid is
treated with sodium nitrite solution at 0-5°C for 30 minutes.

e Borylation: A methanol solution of bis(pinacolato)diboron (1.5 mmol) is added, and the
mixture is stirred for 60 minutes.

o Extraction and Purification: Water is added, and the product is extracted with
dichloromethane. The combined organic layers are washed, dried, and the solvent is
evaporated. The crude product is then purified.[5]

Applications in Drug Discovery and Development
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While specific signaling pathways involving 4-Amino-3-nitrophenylboronic acid pinacol
ester are not detailed in the literature, its structural motifs are common in medicinal chemistry.
Phenylboronic acids are versatile intermediates in Suzuki-Miyaura cross-coupling reactions, a
cornerstone of modern drug synthesis for creating carbon-carbon bonds.[6] The amino and
nitro functionalities on the phenyl ring offer sites for further chemical modification, allowing for
the construction of diverse molecular libraries for screening and drug development. For
instance, the related compound, 4-aminophenylboronic acid pinacol ester, has been utilized in
the synthesis of multi-targeted receptor tyrosine kinase (RTK) inhibitors with anticancer activity.

[7]L8]

The logical relationship for its application in drug discovery is outlined below.

Core Compound Key Reaction Application Outcome
4-Amino-3-nitrophenylboronic Building Block Suzuki-Miyaura Enables Synthesis Synthesis of Bioactive
acid pinacol ester Cross-Coupling Molecules & Drug Candidates

Click to download full resolution via product page

Caption: Role as a building block in drug discovery via cross-coupling.

Conclusion

4-Amino-3-nitrophenylboronic acid pinacol ester is a commercially available compound
with potential as a versatile building block in medicinal chemistry and materials science. While
a definitive account of its discovery and first synthesis remains elusive in publicly accessible
literature, established synthetic protocols for analogous compounds provide a strong basis for
its preparation. Further research into its applications, particularly in the synthesis of novel
therapeutic agents, is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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